Cas no 1115336-41-8 (3-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide)

• Product Name: 3-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide
• CAS No: 1115336-41-8
• MF: C₂₄H₁₉FN₄O₂S
• MW: 446.496667146683
• CID: 5388351
• Update Time: 2025-06-18

3-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanylimidazol-1-yl]-N-phenylbenzamide
• 3-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide

• Inchi： 1S/C24H19FN4O2S/c25-18-9-11-20(12-10-18)27-22(30)16-32-24-26-13-14-29(24)21-8-4-5-17(15-21)23(31)28-19-6-2-1-3-7-19/h1-15H,16H2,(H,27,30)(H,28,31)
• InChI Key： FFXPKWBEOBKASS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)C1=CC=CC(N2C(SCC(NC3=CC=C(F)C=C3)=O)=NC=C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide

Professional Introduction to Compound with CAS No. 1115336-41-8 and Product Name: 3-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide

Compound with the CAS number 1115336-41-8 and the product name 3-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a 4-fluorophenyl moiety, a carbamoyl group, a methylsulfanyl substituent, and an imidazole ring, contributes to its unique chemical properties and biological activities.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The 4-fluorophenyl group, in particular, plays a crucial role in modulating the electronic properties of the molecule, which can influence its interactions with biological targets. Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutic agents due to their enhanced metabolic stability and improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The carbamoyl and methylsulfanyl groups provide versatile handles for further functionalization, allowing chemists to tailor the properties of the final product to specific therapeutic needs. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

Recent research has demonstrated that derivatives of 3-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide exhibit promising biological activity across a range of disease models. For instance, studies have shown that certain analogs possess potent inhibitory effects on enzymes involved in inflammatory pathways, making them attractive candidates for the treatment of chronic inflammatory disorders. The imidazole ring, a common feature in bioactive molecules, has been implicated in various pharmacological interactions, further enhancing the compound's therapeutic potential.

The role of computational chemistry in the study of this compound cannot be overstated. Advanced computational methods have enabled researchers to predict the binding modes of this molecule to target proteins with high accuracy. This has not only accelerated the drug discovery process but also provided valuable insights into structure-activity relationships. By leveraging machine learning algorithms and molecular dynamics simulations, scientists have been able to identify key structural features that contribute to the biological activity of this compound.

In addition to its pharmacological applications, this compound has shown promise in material science research. The unique combination of functional groups makes it a suitable candidate for developing novel materials with tailored properties. For example, its ability to form stable complexes with metal ions has been explored in the context of catalysis and sensor design. These findings underscore the broad utility of this compound beyond traditional pharmaceutical applications.

The synthesis and characterization of this compound have also contributed to advancements in synthetic methodologies. The development of efficient synthetic routes has not only improved access to this molecule but also provided insights into general strategies for constructing complex organic frameworks. These methodologies are likely to find broader applications in other areas of chemical research, further demonstrating the importance of foundational studies like this one.

Future directions for research on 3-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-phenylbenzamide include exploring its potential as a lead compound for drug development and investigating its interactions with biological targets at a more detailed level. Additionally, efforts are underway to optimize synthetic routes for improved scalability and sustainability. By integrating green chemistry principles into these processes, researchers aim to minimize waste and reduce environmental impact while maintaining high standards of quality control.

The impact of this compound on the pharmaceutical industry is likely to be significant. Its unique structure and versatile functional groups make it a valuable building block for numerous therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, it is expected that this molecule will play an increasingly important role in drug discovery and development efforts worldwide.